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Compound of Interest

Compound Name: GSK126

Cat. No.: B607758 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

GSK126, a potent and selective EZH2 methyltransferase inhibitor, is critical for maintaining

laboratory safety and environmental protection. This guide provides a comprehensive, step-by-

step procedure for the safe handling and disposal of GSK126 waste, ensuring compliance with

safety regulations and minimizing environmental impact.

Different suppliers provide conflicting safety information for GSK126. While some classify it as

not hazardous, others indicate that it is harmful if swallowed and very toxic to aquatic life with

long-lasting effects[1][2]. Therefore, it is imperative to handle and dispose of GSK126 with

caution, adhering to the more stringent safety protocols to mitigate any potential risks.

Hazard Assessment and Personal Protective
Equipment (PPE)
Before handling GSK126, it is crucial to conduct a thorough risk assessment. The following

personal protective equipment should be worn to minimize exposure:

Gloves: Chemical-resistant gloves, such as nitrile, are mandatory.

Eye Protection: Safety glasses with side shields or chemical splash goggles are required.

Lab Coat: A standard laboratory coat must be worn at all times.
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Respiratory Protection: If there is a risk of generating dust or aerosols, a properly fitted

respirator should be used.

Waste Segregation and Collection
Proper segregation of GSK126 waste is essential to prevent accidental mixing with

incompatible chemicals and to ensure correct disposal.

Solid Waste: All contaminated consumables, including gloves, weighing papers, and paper

towels, should be collected in a designated, clearly labeled, leak-proof container.

Liquid Waste: Unused solutions and rinsates containing GSK126 must be collected in a

dedicated, shatter-resistant container. It is advisable to use the original manufacturer's bottle

or a compatible plastic-coated glass bottle. Do not mix GSK126 liquid waste with other

solvent or aqueous waste streams.

Sharps Waste: Any needles, syringes, or contaminated glassware must be disposed of in a

designated sharps container.

Step-by-Step Disposal Protocol
Segregate Waste at the Source: As outlined above, collect solid, liquid, and sharps waste in

separate and appropriate containers at the point of generation.

Label Containers Immediately: All waste containers must be clearly labeled with "Hazardous

Waste," the name "GSK126," the approximate concentration, and the date of accumulation.

Store Waste Securely: Store waste containers in a designated, well-ventilated, and secure

area away from incompatible materials.

Arrange for Professional Disposal: Once a waste container is full, contact your institution's

Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal

company to arrange for pickup and proper disposal. GSK126 waste should be disposed of at

an approved waste disposal plant[1]. Do not pour GSK126 waste down the drain due to its

aquatic toxicity[1].

The following table summarizes the key information for the proper disposal of GSK126.
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Waste Type Container Labeling Disposal Method

Solid Waste
Designated, leak-

proof container

"Hazardous Waste -

GSK126 Solid"

Collection by a

licensed hazardous

waste disposal

service.

Liquid Waste
Dedicated, shatter-

resistant bottle

"Hazardous Waste -

GSK126 Liquid"

Collection by a

licensed hazardous

waste disposal

service.

Sharps Waste
Designated sharps

container

"Hazardous Waste -

Sharps with GSK126"

Collection by a

licensed hazardous

waste disposal

service.

Emergency Procedures
In case of a spill or accidental exposure, follow these procedures:

Spill:

Evacuate the immediate area.

Wear appropriate PPE before cleaning the spill.

For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand) and

place it in a sealed container for disposal as hazardous waste.

For large spills, contact your institution's EHS department immediately.

Skin Contact: Immediately wash the affected area with soap and plenty of water for at least

15 minutes. Remove contaminated clothing. Seek medical attention if irritation persists.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b607758?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: If swallowed, call a poison control center or doctor immediately for treatment

advice. Do not induce vomiting unless told to do so by a poison control center or doctor[1].

By adhering to these procedures, laboratory personnel can ensure the safe handling and

disposal of GSK126, protecting themselves, their colleagues, and the environment.
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Caption: Workflow for the safe disposal of GSK126 waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Safe Disposal of GSK126: A Guide for Laboratory
Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b607758#gsk126-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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